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Compound of Interest

Compound Name: Einecs 250-770-9

Cat. No.: B15183069

For Immediate Reference by Laboratory Professionals

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of Glutaraldehyde (Einecs 250-
770-9). Adherence to these guidelines is critical for ensuring the safety of all laboratory
personnel.

Occupational Exposure Limits

Glutaraldehyde vapor can cause irritation to the eyes, skin, and respiratory system.[1] It is
crucial to maintain workplace exposure below established limits.
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Issuing Organization Exposure Limit Type Limit Value
NIOSH (National Institute for o

i Recommended Exposure Limit
Occupational Safety and - 0.2 ppm

(REL) - Ceiling
Health)
ACGIH (American Conference o
) Threshold Limit Value (TLV) -
of Governmental Industrial . 0.05 ppm
o Ceiling

Hygienists)
Cal/OSHA (California Division
of Occupational Safety and Ceiling Limit 0.2 ppm

Health)

UK HSE (Health and Safety

Executive)

Workplace Exposure Limit
(WEL)

0.05 ppm (8-hour and 15-

minute average)

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting and using PPE is vital to minimize exposure to

Glutaraldehyde. The following flowchart outlines the decision-making process for appropriate

PPE selection.
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Exposure Assessment
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Caption: PPE selection workflow for handling Glutaraldehyde.

Operational Plan: Safe Handling Procedures
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To minimize exposure to Glutaraldehyde, the following operational procedures must be

followed:

Ventilation: Always handle Glutaraldehyde in well-ventilated areas.[2][3][4] A local exhaust
ventilation system, such as a fume hood, is highly recommended to control vapor.[4] A
minimum air exchange rate of 10 air changes per hour is advised for rooms where
Glutaraldehyde is used.[3][5]

Container Management: Keep Glutaraldehyde solutions in closed containers with tight-fitting
lids when not in use to minimize vapor release.[5][6] Store these containers in a cool, secure,
and clearly labeled area.[3][6]

Transfer and Mixing: When transferring or pouring Glutaraldehyde solutions, do so carefully
to avoid splashing.[6] The use of safety nozzles can further reduce the risk of spills.[6]

Personal Hygiene: If skin contact occurs, immediately wash the affected area with soap and
water for at least 15 minutes.[3] Contaminated clothing should be removed promptly and
laundered before reuse.[3]

Spill Management: In the event of a spill, restrict access to the area. Personnel involved in
the cleanup should wear appropriate PPE. The spill should be neutralized and collected for
proper disposal. After cleanup, the area should be thoroughly rinsed with water.[3]

Disposal Plan

Proper disposal of Glutaraldehyde waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

e Consult Local Regulations: Before disposal, always check with your local Publicly Owned

Treatment Works (POTW) to determine if Glutaraldehyde solutions can be disposed of in the
sanitary sewer system.[7][8] Some jurisdictions may prohibit this or require neutralization
prior to disposal.[7]

Neutralization: If required, Glutaraldehyde can be neutralized. Glycine-based neutralizers are
a common and effective option.[7][8] For example, 25 grams of glycine can be used to
neutralize one gallon of CIDEX OPA Solution (a glutaraldehyde-based disinfectant) with a
recommended neutralization time of at least one hour.[7]
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o Sewer Disposal: If permitted by local regulations, neutralized or dilute Glutaraldehyde
solutions may be poured down the drain with copious amounts of cold water.[3][7]
Glutaraldehyde should not be disposed of in septic systems.[3]

o Container Disposal: Empty Glutaraldehyde containers should be rinsed with water before
being discarded as normal waste, in accordance with the product label instructions.[3]

o Hazardous Waste: Spent, unneutralized Glutaraldehyde is considered hazardous waste and
must be disposed of accordingly, potentially through a professional hazardous waste
contractor.[8] Diluting Glutaraldehyde with water is not a substitute for proper treatment and
is prohibited.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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